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Compound of Interest

Compound Name: Lsd hydrobromide

CAS No.: 74023-39-5

Cat. No.: B12755521

Get Quote

Executive Summary
While Lysergic Acid Diethylamide (LSD) is predominantly formulated as the D-tartrate salt (e.g.,

MM-120) due to its established crystallization history, the Hydrobromide (HBr) salt presents a

distinct physicochemical profile relevant for specific research applications and crystallization

screens.

This guide addresses the critical stability vectors for LSD HBr. Unlike the tartrate, which forms a

stable lattice often utilized in pharmaceutical preparations, hydrobromide salts of ergoline

alkaloids can exhibit variable hygroscopicity depending on polymorphic form and residual

solvent content. The primary risks for LSD HBr are C8-epimerization (formation of iso-LSD) and

photo-oxidation, both of which are catalyzed by moisture uptake.

Critical Recommendation: LSD HBr requires stricter moisture control than the tartrate form.

Long-term storage must maintain a Relative Humidity (RH) < 30% at -20°C to prevent catalytic

degradation.
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Physicochemical Context: The HBr Counterion
Salt Selection Logic
In alkaloid drug development, the choice between tartrate and hydrobromide is rarely arbitrary.

Tartrate: Chosen for optimal stoichiometry (2:1 or 1:1) and lattice energy, facilitating the

formation of stable, non-hygroscopic needles from methanol/benzene.

Hydrobromide: Often utilized to alter solubility profiles or when the free base is oily and

difficult to crystallize with weak organic acids. The bromide ion (

) is a spherical, monoatomic counterion with lower hydrogen-bonding potential than tartrate,
which can lead to higher lattice energies but potentially distinct hygroscopic behaviors.

Theoretical Hygroscopicity
LSD HBr is generally classified as moderately hygroscopic. While specific isotherms for the

HBr salt are less ubiquitous in public literature than the tartrate, comparative data from

structural analogs (e.g., cabozantinib HBr vs. HCl) suggests that HBr salts often exhibit

improved stability over HCl salts but may still deliquesce at high RH.

Mechanism of Failure: Moisture adsorption on the crystal surface creates a localized aqueous

phase. In this micro-environment, the C8 proton becomes labile, leading to the inversion of the

diethylamide group.

Stability & Degradation Mechanisms[1]
The stability of LSD HBr is governed by three primary vectors: Moisture, Light, and

Temperature.

Degradation Pathways
Epimerization: The C8 chiral center is sensitive to base and acid catalysis. Moisture uptake

lowers the activation energy for this inversion, forming the biologically inactive iso-LSD.

Photolysis: The indole moiety is highly susceptible to UV-induced oxidation. High-energy

photons (UV-B/C) cause the formation of lumi-LSD, which can further degrade into polymeric

brown adducts.
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Hydrolysis: While the amide bond is relatively robust, prolonged exposure to moisture and

heat can hydrolyze the diethylamide group to lysergic acid.

Visualization of Degradation Logic
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Figure 1: Primary degradation pathways for LSD salts. Note that moisture acts as a solvent

facilitator for epimerization.

Experimental Protocols for Validation
As a researcher, you must not rely on generic data. You must validate your specific batch of

LSD HBr using the following self-validating protocols.

Protocol A: Dynamic Vapor Sorption (DVS) Profiling
Objective: Determine the Critical Relative Humidity (CRH) where the salt transitions from

surface adsorption to deliquescence.

Sample Prep: Load 5–10 mg of LSD HBr into a quartz sample pan.

Equilibration: Dry at 0% RH (25°C) for 60 minutes to establish dry mass (

).

Ramp: Increase RH in 10% increments from 0% to 90%.

Criterion: Equilibrium defined as mass change (
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) < 0.002% per minute.

Analysis: Plot Isotherm.

Safe Zone: Mass increase < 2% (w/w).

Danger Zone: Sharp inflection point (deliquescence).

Outcome: If mass gain > 5% at 60% RH, the material requires desiccant-lined secondary

packaging.

Protocol B: Stability-Indicating HPLC Method
Objective: Quantify the ratio of LSD to iso-LSD.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150mm x 4.6mm, 3.5µm.

Mobile Phase A: 10 mM Ammonium Acetate (pH 5.5).

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 60% B over 20 minutes.

Detection: Fluorescence (Ex: 310 nm, Em: 410 nm) – Crucial for sensitivity over UV.

Acceptance Criteria: iso-LSD peak area < 5.0% of total integrated area.

Stability Testing Workflow
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Figure 2: Incoming Quality Control (IQC) workflow for determining storage suitability.

Storage Specifications
Based on the physicochemical profile and supplier stability data (MedKoo, 2023), the following

storage hierarchy is mandated for LSD HBr.

Quantitative Storage Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12755521/docs?utm_src=pdf-body-img#technical-guide-physicochemical-characterization-and-storage-of-lsd-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Short-Term (< 2
Weeks)

Long-Term (> 1
Month)

Critical Limit

Temperature 2°C to 8°C -20°C (± 5°C)
> 25°C accelerates

epimerization

Atmosphere Ambient (Dark)
Inert Gas

(Argon/Nitrogen)

Oxygen promotes

indole oxidation

Humidity < 40% RH
Desiccated (< 10%

RH)

> 60% RH triggers

deliquescence

Container Amber Glass Vial
Amber Glass +

Parafilm + Foil

Transparent plastic is

prohibited

Packaging Protocol
Primary Container: Amber borosilicate glass vial with a PTFE-lined screw cap.

Reasoning: PTFE prevents leaching; amber glass blocks UV (< 400nm).

Headspace Purge: Flush vial with Argon gas for 10 seconds before sealing.

Reasoning: Argon is heavier than air and provides a superior blanket compared to

Nitrogen.

Secondary Containment: Place the primary vial inside a high-density polyethylene (HDPE)

bottle containing a silica gel sachet or molecular sieve packet.

Thawing: When removing from -20°C, allow the sealed container to equilibrate to room

temperature for 30 minutes before opening.

Causality: Opening a cold vial introduces condensation immediately onto the hygroscopic

salt, ruining the sample.

References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for

CID 90475538: LSD hydrobromide. Retrieved from [Link][1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12755521/docs?utm_src=pdf-body#technical-guide-physicochemical-characterization-and-storage-of-lsd-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/Lsd-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/Lsd-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12755521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Passie, T., et al. (2008). The Pharmacology of Lysergic Acid Diethylamide: A Review. CNS

Neuroscience & Therapeutics. Retrieved from [Link]

Li, Z., et al. (2018). Improving solubility and avoiding hygroscopicity of tetrahydroberberine

by forming hydrochloride salts. New Journal of Chemistry. (Contextual reference for alkaloid

salt hygroscopicity). Retrieved from [Link]

MindMed. (2024).[2] FDA Grants Breakthrough Therapy Designation to MM-120 (LSD D-

Tartrate).[2] (Contextual reference for industry standard salt form). Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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